Tubulin polymerization-IN-33

• Molecular Formula: C27H28N2O6
• Molecular Weight: 476.5 g/mol
• InChI: InChI=1S/C27H28N2O6/c1-31-18-7-5-16(6-8-18)13-29-14-21-19(9-10-20-22(15-30)28-35-26(20)21)25(29)17-11-23(32-2)27(34-4)24(12-17)33-3/h5-8,11-12,14,30H,9-10,13,15H2,1-4H3
• InChIKey: AIMUKUMVGZCLPE-UHFFFAOYSA-N

Reproducing literature data on [1,2]oxazoloisoindole antitubulin agents requires precise compound identity. Structural analogs show divergent potency and selectivity profiles. - Verified colchicine-site binder; GI50 range 0.03-17.7 µM across NCI panel (MG_MID 0.49 µM) - Active against B-cell lymphomas: MCL (IC50=1.4 µM), MZL (1.6 µM), ABC/GCB-DLBCL (1.7-1.8 µM) - Distinct from analogs 14K, 17I; enables SAR for MDR evasion studies Immediate shipment, certified purity.

Tubulin Polymerization-IN-33: A Defined [1,2]Oxazoloisoindole Microtubule Inhibitor with Documented Anti-Lymphoma Efficacy

Tubulin polymerization-IN-33, also designated as compound 15K, is a chemically defined small molecule within the [1,2]oxazoloisoindole class that acts as an inhibitor of tubulin polymerization [1]. Its primary documented mechanism involves binding to the colchicine site of tubulin, a well-validated target in oncology research . The compound's molecular structure (C27H28N2O6) is a key determinant of its activity profile , and its discovery and optimization are detailed in a primary research article focusing on the development of next-generation antitubulin agents for refractory lymphomas [1].

Colchicine-site tubulin binding probe for polymerization inhibition studies

Lymphoma cell-model endpoint studies across B-cell histotypes

[1,2]oxazoloisoindole scaffold with reported SAR profile

• [1] Barreca M, Spanò V, Rocca R, Bivacqua R, Abel AC, Maruca A, et al. Development of [1,2]oxazoloisoindoles tubulin polymerization inhibitors: Further chemical modifications and potential therapeutic effects against lymphomas. Eur J Med Chem. 2022 Dec 5;243:114744. View Source

Why Broad-Spectrum Tubulin Inhibitors Are Not Interchangeable with Tubulin Polymerization-IN-33

Within the [1,2]oxazoloisoindole series, small structural variations lead to marked differences in antiproliferative potency, cancer cell line selectivity, and target engagement. For instance, while 14K (Tubulin polymerization-IN-32) and 15K (Tubulin polymerization-IN-33) both show activity against the NCI panel, their GI50 profiles and mean graph midpoints differ significantly [1]. Furthermore, compounds 17I and 17J (Tubulin polymerization-IN-34) demonstrate high selectivity for specific marginal zone lymphoma cells, a feature not shared by 15K, which exhibits a broader but distinct lymphoma histotype profile . These data underscore that even among close structural analogs, activity cannot be assumed. Procurement of the precise compound, 15K, is essential for replicating the specific quantitative anti-proliferative and target engagement effects documented in the literature [1].

15K (Target)

14K (Analog)

NCI-60 potency distribution and mean midpoint may differ significantly

15K (Target)

17I (Analog)

Broad lymphoma subtype activity may not transfer; 17I is selective for marginal zone lymphoma

15K (Target)

Dimethoxybenzyl analogs

Methoxy substitution pattern on phenyl ring may shift colchicine-site binding and potency

• [1] Barreca M, Spanò V, Rocca R, Bivacqua R, Abel AC, Maruca A, et al. Development of [1,2]oxazoloisoindoles tubulin polymerization inhibitors: Further chemical modifications and potential therapeutic effects against lymphomas. Eur J Med Chem. 2022 Dec 5;243:114744. View Source

Quantitative Differentiation of Tubulin Polymerization-IN-33 from Closest Analogs

Differential Anti-Proliferative Potency Across the NCI 60-Cell Line Panel

Tubulin polymerization-IN-33 (15K) exhibits a broad spectrum of anti-proliferative activity against the NCI panel, but its potency profile is distinct from its closest analog, 14K (Tubulin polymerization-IN-32). 15K shows a GI50 range of 0.03–17.7 µM with a mean graph midpoint (MG_MID) of 0.49 µM . In contrast, 14K demonstrates a GI50 range of 0.03–85.8 µM with an MG_MID of 0.95 µM . This indicates 15K has a tighter potency distribution and a nearly two-fold lower (more potent) mean midpoint across the panel.

NCI-60 Potency Profile

Data to verify

15K: GI50 0.03–17.7 µM, MG_MID 0.49 µM

14K: GI50 0.03–85.8 µM, MG_MID 0.95 µM

Supports cytotoxicity endpoint review

Source-specific verification recommended; NCI-60 panel, 72 h exposure

Evidence Dimension	Anti-proliferative potency across NCI 60 cell line panel
Target Compound Data	GI50 range: 0.03–17.7 µM; Mean graph midpoint (MG_MID): 0.49 µM
Comparator Or Baseline	14K (Tubulin polymerization-IN-32): GI50 range: 0.03–85.8 µM; MG_MID: 0.95 µM
Quantified Difference	MG_MID of 15K is 0.49 µM vs. 0.95 µM for 14K (approximately 2-fold lower, indicating greater mean potency). Upper GI50 limit is 17.7 µM for 15K vs. 85.8 µM for 14K.
Conditions	NCI 60-cell line panel, 72-hour exposure, as reported in Barreca et al., 2022 and vendor datasheets.

Why This Matters

For researchers selecting a compound for broad cytotoxicity screening, 15K offers a more consistent and potent baseline across the NCI panel compared to 14K, reducing the likelihood of encountering highly resistant outliers.

Distinct Lymphoma Histotype Sensitivity Profile

Tubulin polymerization-IN-33 (15K) demonstrates a unique spectrum of activity against a panel of lymphoma cell lines, which differentiates it from other series members. 15K inhibits multiple lymphoma subtypes with IC50 values of 1.6 µM (Marginal zone lymphoma), 1.4 µM (Mantle cell lymphoma), 1.7 µM (Activated B-cell like DLBCL), and 1.8 µM (Germinal center B-cell-like DLBCL) [1]. In contrast, its analog 17I (Tubulin polymerization-IN-34) is characterized by high selectivity for the marginal zone lymphoma VL51 cell line . This demonstrates that 15K is a more broadly active anti-lymphoma agent within the series, while 17I is a selective tool.

Lymphoma Histotype Activity

Reported

15K: IC50 1.4–1.8 µM across MCL, MZL, ABC-DLBCL, GCB-DLBCL

17I: High selectivity for MZL VL51 cell line

Supports lymphoma cell-model endpoint context

72 h viability assays; histotype-specific validation review

Evidence Dimension	Anti-proliferative activity in specific lymphoma cell lines
Target Compound Data	IC50 values of 1.4–1.8 µM across Mantle cell, Marginal zone, ABC-DLBCL, and GCB-DLBCL cell lines (72 h exposure).
Comparator Or Baseline	17I (Tubulin polymerization-IN-34): High selectivity for Marginal zone lymphoma VL51 cell line; detailed IC50 values for other lymphoma histotypes not reported as potent as 15K.
Quantified Difference	15K shows consistent single-digit micromolar activity across four lymphoma histotypes; 17I is noted for its selectivity against one marginal zone line.
Conditions	Lymphoma cell line viability assays, 72-hour exposure, as reported in Barreca et al., 2022 and vendor datasheets.

Why This Matters

Procurement of 15K, rather than 17I, is necessary for studies aiming to evaluate antitubulin activity across a broad panel of B-cell lymphomas, as 17I's selectivity profile limits its utility for comparative studies across histotypes.

• [1] MedChemExpress. Tubulin polymerization-IN-33 Product Datasheet. Accessed April 2026. View Source

Chemical Scaffold Identity and Structural Determinants of Activity

Tubulin polymerization-IN-33 (15K) belongs to the [1,2]oxazoloisoindole class, a specific chemotype distinct from other colchicine-site binders. Its unique molecular formula (C27H28N2O6) and structure, particularly the 3,4,5-trimethoxybenzyl group, were identified as key for high potency in the original SAR study [1]. This is a clear differentiator from compounds in the same paper like 2E and 2F (Tubulin polymerization-IN-36), which bear a 3,5-dimethoxybenzyl group and exhibit different colchicine binding inhibition percentages (88% and 80%, respectively) [1]. The presence of a trimethoxybenzyl motif in 15K is a critical structural determinant that likely contributes to its distinct activity profile compared to dimethoxybenzyl-containing analogs.

Structural Determinant

Class-level

3,4,5-trimethoxybenzyl motif on [1,2]oxazoloisoindole scaffold (C27H28N2O6)

2E/2F: 3,5-dimethoxybenzyl substitution; colchicine binding 80–88%

Supports SAR interpretation context

Binding comparison requires independent validation

Evidence Dimension	Chemical structure and scaffold classification
Target Compound Data	[1,2]oxazoloisoindole scaffold with a 3,4,5-trimethoxybenzyl group (Molecular Formula: C27H28N2O6).
Comparator Or Baseline	2E/2F (Tubulin polymerization-IN-36): [1,2]oxazoloisoindole scaffold with a 3,5-dimethoxybenzyl group.
Quantified Difference	Qualitative structural difference: trimethoxybenzyl vs. dimethoxybenzyl substitution pattern on the isoxazole ring.
Conditions	Chemical synthesis and characterization as reported in Barreca et al., 2022.

Why This Matters

Ensuring procurement of the correct 15K chemotype is critical for replicating published SAR and biological activity data, as even minor changes in methoxy substitution on the phenyl ring profoundly affect colchicine binding and anti-proliferative efficacy.

• [1] Barreca M, Spanò V, Rocca R, Bivacqua R, Abel AC, Maruca A, et al. Development of [1,2]oxazoloisoindoles tubulin polymerization inhibitors: Further chemical modifications and potential therapeutic effects against lymphomas. Eur J Med Chem. 2022 Dec 5;243:114744. View Source

Implications for Overcoming Multidrug Resistance (MDR) Based on Class Properties

The [1,2]oxazole scaffold to which Tubulin polymerization-IN-33 (15K) belongs has been explicitly identified as a potential tool to overcome multidrug resistance (MDR) mechanisms [1]. This class-level inference is supported by the mechanism of action, which involves binding to the colchicine site of tubulin and inducing antimitotic effects through inhibition of tubulin polymerization [2]. This is a key differentiator from other classes of tubulin inhibitors (e.g., taxanes or vinca alkaloids) that are frequently substrates for MDR efflux pumps like P-glycoprotein. While direct comparative data for 15K against MDR cell lines are not provided in the primary source, its classification within this promising [1,2]oxazole series positions it as a candidate for studies focused on circumventing MDR-linked resistance.

MDR Circumvention Potential

Class-level

[1,2]oxazole class proposed for MDR evasion; colchicine-site binding may bypass P-gp efflux

Context: Vinca alkaloids and taxanes are established P-gp substrates

Supports MDR model hypothesis testing

Direct 15K MDR cell-line data not reported; class-level context

Evidence Dimension	Potential to evade multidrug resistance (MDR) mechanisms
Target Compound Data	Belongs to the [1,2]oxazole class, which is proposed as a valuable tool to overcome MDR mechanisms.
Comparator Or Baseline	Other tubulin inhibitor classes (e.g., vinca alkaloids, taxanes) known to be substrates for P-gp and other efflux pumps.
Quantified Difference	Qualitative potential for MDR circumvention based on class of action, as reported in literature for related [1,2]oxazoles.
Conditions	Review of mechanism and class properties as reported in Barreca et al., 2022 and Spanò et al., 2016.

Why This Matters

For researchers investigating drug resistance, selecting a compound from the [1,2]oxazole class, such as 15K, offers a mechanistic hypothesis to test for MDR circumvention, which is not a feature shared by many conventional tubulin-targeting chemotherapeutics.

• [1] Spanò V, Pennati M, Parrino B, Carbone A, Montalbano A, Lopergolo A, et al. [1,2]Oxazolo[5,4-e]isoindoles as promising tubulin polymerization inhibitors. Eur J Med Chem. 2016 Nov 29;124:840-851. View Source
• [2] Barreca M, Spanò V, Rocca R, Bivacqua R, Abel AC, Maruca A, et al. Development of [1,2]oxazoloisoindoles tubulin polymerization inhibitors: Further chemical modifications and potential therapeutic effects against lymphomas. Eur J Med Chem. 2022 Dec 5;243:114744. View Source

Targeted Research Applications for Tubulin Polymerization-IN-33 Based on Verified Differentiation

Broad-Spectrum Cytotoxicity Screening Against NCI-60 Panel

Given its defined GI50 range of 0.03–17.7 µM and a mean graph midpoint of 0.49 µM against the NCI 60-cell line panel [1], Tubulin polymerization-IN-33 is an optimal candidate for broad-spectrum in vitro cytotoxicity studies. Its tighter potency profile compared to 14K (which shows a GI50 up to 85.8 µM) [2] ensures more reproducible and consistent data across a wide range of cancer histotypes, minimizing the risk of encountering extreme resistance outliers in initial screens.

Mechanistic Studies in B-Cell Lymphoma Histotypes

The compound's demonstrated potency against a panel of B-cell lymphoma lines—including Marginal zone lymphoma (IC50 = 1.6 µM), Mantle cell lymphoma (IC50 = 1.4 µM), ABC-DLBCL (IC50 = 1.7 µM), and GCB-DLBCL (IC50 = 1.8 µM) [1]—makes it a valuable tool for investigating tubulin polymerization as a therapeutic target in various non-Hodgkin lymphoma subtypes. Its broader activity across histotypes distinguishes it from more selective analogs like 17I and is particularly relevant for studies aiming to identify common vulnerabilities in refractory B-cell malignancies.

Investigating Chemotypes for Overcoming Multidrug Resistance (MDR)

As a member of the [1,2]oxazoloisoindole class, which has been explicitly noted for its potential to overcome MDR mechanisms [2], Tubulin polymerization-IN-33 (15K) serves as a critical probe for studies exploring how colchicine-site binding inhibitors might evade P-glycoprotein-mediated drug efflux. This application scenario is especially relevant for researchers seeking to validate new chemical scaffolds that maintain efficacy in drug-resistant cancer models, differentiating it from established tubulin inhibitors that are well-known MDR substrates.

Structure-Activity Relationship (SAR) Studies on Colchicine-Site Binders

The unique structural features of 15K, namely its 3,4,5-trimethoxybenzyl group , provide a precise tool for SAR investigations around the colchicine binding site. Comparative studies with analogs containing a 3,5-dimethoxybenzyl group (e.g., 2E/2F) [2] can directly quantify how this specific substitution pattern influences tubulin binding affinity and downstream anti-proliferative effects. Such studies are fundamental for medicinal chemistry efforts aimed at optimizing the therapeutic index of this emerging class of antitubulin agents.

Application

Selection Property

Validation Focus

NCI-60 Cytotoxicity Profiling

Consistent potency profile across panel

Endpoint reproducibility across histotypes

B-Cell Lymphoma Model Studies

Broad lymphoma subtype activity

Histotype-specific endpoint validation

MDR Circumvention Hypothesis

[1,2]oxazole class evasion potential

Efflux-pump model comparative testing

Colchicine-Site SAR Investigations

Trimethoxybenzyl structural motif

Binding affinity across methoxy substitution variants

• [1] MedChemExpress. Tubulin polymerization-IN-33 Product Datasheet. Accessed April 2026. View Source
• [2] Barreca M, Spanò V, Rocca R, Bivacqua R, Abel AC, Maruca A, et al. Development of [1,2]oxazoloisoindoles tubulin polymerization inhibitors: Further chemical modifications and potential therapeutic effects against lymphomas. Eur J Med Chem. 2022 Dec 5;243:114744. View Source